Cas no 1803901-20-3 (2-Amino-4,6-diiodo-1H-benzimidazole)

• Product Name: 2-Amino-4,6-diiodo-1H-benzimidazole
• CAS No: 1803901-20-3
• MF: C₇H₅I₂N₃
• MW: 384.943645238876
• CID: 4824593
• Update Time: 2023-08-19

2-Amino-4,6-diiodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-diiodo-1H-benzimidazole

• Inchi： 1S/C7H5I2N3/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2H,(H3,10,11,12)
• InChI Key： NVTTYNZOMOTSNC-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2=C1N=C(N)N2)I

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7